Cas no 493037-91-5 (1H-Pyrazol-5-ol, 1-(2,5-dichlorophenyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-5-ol, 1-(2,5-dichlorophenyl)-3-(trifluoromethyl)-
• CAS No: 493037-91-5
• MF: C₁₀H₅Cl₂F₃N₂O
• MW: 297.060710668564
• MDL: MFCD31733865
• CID: 1519097
• PubChem ID: 15389856
• Update Time: 2025-06-15

1H-Pyrazol-5-ol, 1-(2,5-dichlorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 1-(2,5-dichlorophenyl)-3-(trifluoromethyl)-
• 493037-91-5
• 1-(2,5-Dichlorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol

• MDL： MFCD31733865
• Inchi： 1S/C10H5Cl2F3N2O/c11-5-1-2-6(12)7(3-5)17-9(18)4-8(16-17)10(13,14)15/h1-4,16H
• InChI Key： ISHZBCZMXPPMNP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N1C(C=C(C(F)(F)F)N1)=O)Cl

Computed Properties

• Exact Mass: 295.97325
• Monoisotopic Mass: 295.9731027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 38.05

Additional information on 1H-Pyrazol-5-ol, 1-(2,5-dichlorophenyl)-3-(trifluoromethyl)-

Comprehensive Overview of 1H-Pyrazol-5-ol, 1-(2,5-dichlorophenyl)-3-(trifluoromethyl)- (CAS No. 493037-91-5)

The compound 1H-Pyrazol-5-ol, 1-(2,5-dichlorophenyl)-3-(trifluoromethyl)- (CAS No. 493037-91-5) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole core and trifluoromethyl group, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting metabolic disorders and inflammatory diseases.

One of the key reasons for the growing interest in 1H-Pyrazol-5-ol derivatives is their versatility in medicinal chemistry. The presence of both dichlorophenyl and trifluoromethyl substituents enhances the molecule's lipophilicity and metabolic stability, which are critical factors in optimizing drug-like properties. Recent studies have explored its role as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 493037-91-5 exemplifies the importance of halogenated pyrazoles in modern organic synthesis. The compound's reactivity allows for selective functionalization at multiple sites, enabling the creation of diverse chemical libraries. This aligns with the pharmaceutical industry's focus on high-throughput screening and fragment-based drug design, where such building blocks are indispensable.

Environmental and regulatory considerations also play a role in the compound's applications. The trifluoromethyl group has been widely studied for its impact on biodegradation pathways, making it relevant to discussions about green chemistry and sustainable synthesis. Researchers are investigating methods to improve the eco-profile of similar fluorinated compounds while maintaining their efficacy.

In material science, derivatives of 1-(2,5-dichlorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol have shown promise in the development of organic electronic materials. Their ability to form stable charge-transfer complexes makes them candidates for OLEDs and photovoltaic devices, addressing the global push for renewable energy technologies.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for quality control in industrial applications and academic research, particularly when studying structure-activity relationships (SAR).

The commercial availability of CAS 493037-91-5 through specialty chemical suppliers has facilitated its adoption across multiple disciplines. Current market trends indicate rising demand for such fine chemicals, driven by expansion in contract research organizations (CROs) and biotech startups focusing on niche therapeutic areas.

Future research directions may explore the compound's potential in proteolysis-targeting chimeras (PROTACs) and other emerging drug modalities. Its structural features could enable the development of bifunctional molecules that are revolutionizing cancer therapy and neurodegenerative disease treatment.

From a safety standpoint, standard laboratory precautions are recommended when handling this material, consistent with general protocols for organic synthesis intermediates. Proper personal protective equipment (PPE) and engineering controls should be employed during research-scale operations.